Cas no 121139-99-9 (1,2,4-Benzotriazin-3-amine,6(or 7)-chloro-, 1,4-dioxide (9CI))

• Product Name: 1,2,4-Benzotriazin-3-amine,6(or 7)-chloro-, 1,4-dioxide (9CI)
• CAS No: 121139-99-9
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• CID: 143142
• PubChem ID: 135455586
• Update Time: 2025-04-19

1,2,4-Benzotriazin-3-amine,6(or 7)-chloro-, 1,4-dioxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine,6(or 7)-chloro-, 1,4-dioxide (9CI)
• 6-chloro-4-hydroxy-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
• NCI60_005345
• SR 4308
• 1,2,4-Benzotriazin-3-amine, 6(or 7)-chloro-, 1,4-dioxide
• NSC-617851
• CHEMBL299182
• 121139-99-9
• 6(or 7)-Chloro-1,2,4-benzotriazin-3-amine 1,4-dioxide
• NSC617851

• Inchi： 1S/C7H5ClN4O2/c8-4-1-2-5-6(3-4)11(13)7(9)10-12(5)14/h1-3H,(H2,9,10)
• InChI Key： FJUGBXQAYWGSSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=[N+](C(N)=N[N+]=2[O-])[O-]

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.8Ų